Cas no 2742659-92-1 (1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride)

• Product Name: 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride
• CAS No: 2742659-92-1
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5416443
• Update Time: 2025-06-15

1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride

• Inchi： 1S/C9H17NO.ClH/c1-11-9(7-10)6-5-8(9)3-2-4-8;/h2-7,10H2,1H3;1H
• InChI Key： OGPSLDDYABBTGD-UHFFFAOYSA-N
• SMILES： C(C1(CCC21CCC2)OC)N.Cl

Additional information on 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride

Comprehensive Overview of 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride (CAS No. 2742659-92-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride (CAS No. 2742659-92-1) has emerged as a compound of significant interest. This spirocyclic amine derivative is gaining attention due to its unique structural properties and potential applications in drug discovery. Researchers are particularly intrigued by its spiro[3.3]heptane core, which offers enhanced three-dimensionality compared to traditional flat aromatic systems, a feature highly sought after in modern medicinal chemistry.

The compound's methoxy group and primary amine functionality, stabilized as a hydrochloride salt, make it a versatile building block for synthetic modifications. Current literature suggests that such spirocyclic scaffolds are being explored for their improved metabolic stability and membrane permeability – two critical parameters in the development of CNS-active compounds. This aligns perfectly with today's pharmaceutical industry focus on blood-brain barrier penetration and targeted drug delivery systems.

From a synthetic chemistry perspective, the 2742659-92-1 compound represents an excellent example of three-dimensional fragment-based drug design. The spiro[3.3]heptane moiety in particular has been identified as a valuable saturation-enhancing element that can improve the drug-likeness of candidate molecules. Recent patent analyses reveal growing interest in such aliphatic spirocycles as alternatives to conventional aromatic systems in kinase inhibitors and GPCR modulators.

The physicochemical properties of 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride make it particularly relevant in current proteolysis targeting chimera (PROTAC) research. Its balanced lipophilicity profile and hydrogen bonding capacity position it as a potential linker component in these revolutionary targeted protein degradation systems. Several recent publications have highlighted similar spirocyclic amines as optimal connectors between E3 ligase binders and target protein ligands.

Quality control aspects of CAS 2742659-92-1 are crucial for its research applications. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles makes proper characterization of such building blocks essential for reproducible research outcomes.

In the context of green chemistry initiatives, synthetic routes to 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride are being optimized to reduce environmental impact. Recent advances in flow chemistry and catalytic processes have shown promise for more sustainable production of such spirocyclic compounds. This aligns with the broader pharmaceutical industry's commitment to process intensification and reduced solvent waste generation.

The compound's stability profile warrants special consideration in research applications. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the integrity of both the amine hydrochloride functionality and the sensitive spirocyclic framework. Such stability considerations are particularly important for researchers working with high-throughput screening libraries where compound integrity directly impacts screening results.

From a regulatory perspective, 2742659-92-1 falls into the category of research chemicals intended solely for laboratory use. Proper material safety data sheets (MSDS) should always be consulted before handling, though the compound doesn't fall under any restricted categories. The growing importance of REACH compliance in chemical research makes proper documentation and handling procedures essential for all laboratory chemicals.

Future research directions for this compound class may explore its potential in covalent inhibitor design, leveraging the reactivity of its primary amine group. Additionally, the spiro[3.3]heptane core's potential to modulate molecular conformation and protein binding kinetics makes it an interesting candidate for allosteric modulator development. These applications position 1-{1-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride at the forefront of contemporary drug discovery paradigms.